Cas no 85705-26-6 ( )

  structure
  structure
Product Name: 
CAS No:85705-26-6
MF:C13H17NO4
MW:251.278383970261
CID:990911
PubChem ID:340371
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • 5,7-Dimethyl-4,6-dioxo-1-azaadamantan-3-carbonsaeure-methylester
    • DTXSID80321149
    • NSC370884
    • 85705-26-6
    • NSC-370884
    •  
    • Inchi: 1S/C13H17NO4/c1-11-4-13(10(17)18-3)7-14(5-11)6-12(2,8(11)15)9(13)16/h4-7H2,1-3H3
    • InChI Key: TZURNYPYPFEWOT-UHFFFAOYSA-N
    • SMILES: O=C1C2(C)C(C3(C(=O)OC)CN(C2)CC1(C)C3)=O

Computed Properties

  • Exact Mass: 251.11575802g/mol
  • Monoisotopic Mass: 251.11575802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 487
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 63.7Ų
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